![molecular formula C10H8F4N2O2 B284196 N-(4-fluorobenzyl)-N'-(trifluoroacetyl)urea](/img/structure/B284196.png)
N-(4-fluorobenzyl)-N'-(trifluoroacetyl)urea
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Overview
Description
N-(4-fluorobenzyl)-N'-(trifluoroacetyl)urea, also known as FBTU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biochemical research. FBTU is a urea derivative that is commonly used as a protecting group for primary amines in peptide synthesis. The compound has also been studied for its potential use as a fluorescent probe for detecting protein-ligand interactions.
Mechanism of Action
The mechanism of action of N-(4-fluorobenzyl)-N'-(trifluoroacetyl)urea involves the formation of a stable urea derivative that protects the primary amine from unwanted reactions during peptide synthesis. The compound is easily removed using mild acidic conditions, allowing for the recovery of the desired peptide.
Biochemical and Physiological Effects:
This compound does not have any direct biochemical or physiological effects as it is primarily used as a protecting group in peptide synthesis. However, the compound has been shown to have low toxicity and is generally considered safe for use in laboratory experiments.
Advantages and Limitations for Lab Experiments
The primary advantages of using N-(4-fluorobenzyl)-N'-(trifluoroacetyl)urea in laboratory experiments include its ease of synthesis, low toxicity, and ability to protect primary amines in peptide synthesis. However, this compound does have some limitations, including its limited solubility in some solvents and its potential to interfere with some analytical techniques.
Future Directions
There are several future directions for the use of N-(4-fluorobenzyl)-N'-(trifluoroacetyl)urea in scientific research. One potential area of interest is the development of new fluorescent probes for detecting protein-ligand interactions. This compound has already shown promise in this area and could be further optimized for improved sensitivity and specificity. Another potential area of interest is the use of this compound in the synthesis of new peptide-based drugs and therapeutics. The compound's ability to protect primary amines could be used to improve the stability and efficacy of peptide-based drugs. Finally, this compound could be further studied for its potential use in other areas of chemical biology, such as the development of new chemical tools for studying protein function and regulation.
Synthesis Methods
N-(4-fluorobenzyl)-N'-(trifluoroacetyl)urea can be synthesized using a variety of methods, including the reaction of 4-fluorobenzylamine with trifluoroacetic anhydride and urea. The synthesis of this compound is a relatively simple process and can be easily scaled up for large-scale production.
Scientific Research Applications
N-(4-fluorobenzyl)-N'-(trifluoroacetyl)urea has been widely used in scientific research for its ability to protect primary amines in peptide synthesis. The compound is commonly used as a protecting group for the side chain of lysine, which is a common amino acid found in many peptides and proteins. This compound has also been studied for its potential use as a fluorescent probe for detecting protein-ligand interactions.
Properties
Molecular Formula |
C10H8F4N2O2 |
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Molecular Weight |
264.18 g/mol |
IUPAC Name |
2,2,2-trifluoro-N-[(4-fluorophenyl)methylcarbamoyl]acetamide |
InChI |
InChI=1S/C10H8F4N2O2/c11-7-3-1-6(2-4-7)5-15-9(18)16-8(17)10(12,13)14/h1-4H,5H2,(H2,15,16,17,18) |
InChI Key |
WRBIGPVMSUALKX-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1CNC(=O)NC(=O)C(F)(F)F)F |
Canonical SMILES |
C1=CC(=CC=C1CNC(=O)NC(=O)C(F)(F)F)F |
Origin of Product |
United States |
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